4-amino-N-{2-[(2-naphthylsulfonyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide

• IUPAC Name: 4-amino-N-[2-(naphthalen-2-ylsulfonylamino)ethyl]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C15H15N5O4S/c16-14-13(19-24-20-14)15(21)17-7-8-18-25(22,23)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,18H,7-8H2,(H2,16,20)(H,17,21)
• InChI Key: FPOUWSQFLJYDLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCCNC(=O)C3=NON=C3N
• Molecular Formula: C15H15N5O4S
• Molecular Weight: 361.4 g/mol

Description

“4-amino-N-{2-[(2-naphthylsulfonyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide” is a chemical compound with the molecular formula C15H15N5O4S. It belongs to the class of compounds known as 1,2,5-oxadiazoles.

Synthesis Analysis

The synthesis of 1,2,5-oxadiazoles, such as the compound , can be achieved through various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The 1,2,5-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. The structure of the compound includes an oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The compound has an average mass of 361.376 Da and a monoisotopic mass of 361.084473 Da. Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved resources.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various fields including medicinal chemistry, development of energetic materials, fluorescent dyes, OLEDs, sensors, and insecticides.